Cas no 1804347-20-3 (Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804347-20-3
• MF: C₁₀H₉F₄NO₄
• MW: 283.176377058029
• CID: 4833018
• Update Time: 2025-10-22

Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F4NO4/c1-18-9(17)2-6-5(4-11)7(3-8(16)15-6)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
• InChI Key： VIXXRNJXVURCAE-UHFFFAOYSA-N
• SMILES： FCC1C(=CC(NC=1CC(=O)OC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 453
• XLogP3: 0.6
• Topological Polar Surface Area: 64.599

Additional information on Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Analysis of Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804347-20-3)

The compound Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804347-20-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a fluoromethyl group and a trifluoromethoxy substituent, this molecule exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which are attributed to the synergistic effects of its functional groups.

In recent years, the demand for fluorinated compounds like Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and sustainable agrochemicals, making this compound a subject of intense study. Its CAS No. 1804347-20-3 serves as a critical identifier for researchers seeking to explore its applications in catalysis, ligand design, and molecular imaging.

The synthesis of Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate involves sophisticated organic chemistry techniques, including selective fluorination and esterification. Its hydroxy and acetate moieties offer versatile sites for further functionalization, enabling the development of novel derivatives with tailored properties. This adaptability is particularly valuable in the context of high-throughput screening and combinatorial chemistry, where rapid optimization of molecular structures is essential.

From an industrial perspective, Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate is gaining traction as a building block for advanced materials. Its incorporation into polymeric systems and nanocomposites has shown promise in enhancing thermal stability and chemical resistance. These attributes are highly sought after in sectors such as electronics, coatings, and renewable energy, where performance under extreme conditions is critical.

Environmental considerations also play a pivotal role in the discourse surrounding CAS No. 1804347-20-3. The compound's fluorine-rich structure raises questions about its ecological impact and biodegradability. As regulatory frameworks evolve, researchers are actively investigating green chemistry approaches to mitigate potential risks. This aligns with broader industry shifts toward sustainable synthesis and eco-friendly alternatives.

In summary, Methyl 3-(fluoromethyl)-6-hydroxy-4-(trifluoromethoxy)pyridine-2-acetate represents a fascinating intersection of chemistry, biology, and materials science. Its multifunctional architecture and diverse applicability make it a compelling candidate for future innovations. As scientific inquiry continues to unravel its full potential, this compound is poised to make significant contributions across multiple disciplines.